(2S)-2-(1H-1,2,3-triazol-1-yl)propan-1-aminedihydrochloride

• Molecular Formula: C5H12Cl2N4
• Molecular Weight: 199.08 g/mol
• SMILES: CC(CN)N1C=CN=N1.Cl.Cl
• InChI: InChI=1S/C5H10N4.2ClH/c1-5(4-6)9-3-2-7-8-9;;/h2-3,5H,4,6H2,1H3;2*1H/t5-;;/m0../s1
• InChIKey: SXUGRWUHJBRFFU-XRIGFGBMSA-N

(2S)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride (CAS 2742623-42-1) is an enantiomerically pure, chiral primary amine featuring a 1,2,3-triazole heterocycle at the 1-position and a (2S)-configured methyl-branched propan-1-amine backbone, isolated as the dihydrochloride salt with molecular formula C₅H₁₂Cl₂N₄ and molecular weight 199.08 g/mol. The compound belongs to the class of 1-substituted 1H-1,2,3-triazole derivatives, scaffolds widely employed in medicinal chemistry as bioisosteres of amide bonds and as versatile intermediates in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry.

(2S)-2-(1H-1,2,3-Triazol-1-yl)propan-1-amine Dihydrochloride: A Stereochemically Defined Triazole-Amine for Asymmetric Synthesis & Drug Discovery

(2S)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride (CAS 2742623-42-1) is an enantiomerically pure, chiral primary amine featuring a 1,2,3-triazole heterocycle at the 1-position and a (2S)-configured methyl-branched propan-1-amine backbone, isolated as the dihydrochloride salt with molecular formula C₅H₁₂Cl₂N₄ and molecular weight 199.08 g/mol . The compound belongs to the class of 1-substituted 1H-1,2,3-triazole derivatives, scaffolds widely employed in medicinal chemistry as bioisosteres of amide bonds and as versatile intermediates in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry [1]. Its defined (S)-stereochemistry, dual protonation state, and the regiospecific 1,2,3-triazole connectivity jointly confer a molecular recognition profile that is non-interchangeable with its enantiomer, racemate, positional isomers, or alternative salt forms.

Workflow Chiral control & asymmetric synthesis Stereochemical-control context for (S)-enantiomer

Selection 1,2,3-Triazole bioisostere library design Supports amide-bond mimicry studies

Use Context Dihydrochloride salt for aqueous assay use Formulation context for co-solvent-sensitive screens

• [1] Medicinal attributes of 1,2,3-triazoles: Current developments. Bioorganic Chemistry, 2017, 71, 30–54. doi:10.1016/j.bioorg.2017.01.010. View Source

Why (2S)-2-(1H-1,2,3-Triazol-1-yl)propan-1-amine Dihydrochloride Cannot Be Replaced by a Generic Triazole-Amine Analog

Triazole-amine derivatives are structurally heterogeneous: the triazole regioisomer (1,2,3- versus 1,2,4-), the attachment position on the propyl backbone (1- versus 2-substituted), the stereochemistry at the chiral center, and the salt stoichiometry each independently modulate hydrogen-bonding capacity, basicity, aqueous solubility, and target recognition [1]. For example, the predicted pKa of the primary amine in the free base is 7.41±0.10, but the actual protonation state in the dihydrochloride salt is altered by two equivalents of HCl, directly impacting solubility and formulation behavior [2]. Consequently, substituting the (S)-dihydrochloride with the racemic free base, the monohydrochloride, a 1,2,4-triazole regioisomer, or the 3-substituted positional analog introduces uncontrolled variables in stereochemical recognition, pharmacokinetic profiling, and synthetic reproducibility that invalidate head-to-head comparisons in lead optimization or assay development.

Regioisomer 1,2,4-Triazole vs. 1,2,3-triazole regioisomer may alter CuAAC reactivity and hydrogen-bond-acceptor strength. Regioisomer pKa difference (~1 unit) shifts metal-coordination context

Stereochemistry Racemate or opposite enantiomer may not replicate (S)-enantiomer binding in chiral-target studies. Enantiomer-attribution review requires single-enantiomer entry

Salt form Free base or monohydrochloride salt may shift aqueous solubility and formulation behavior in assay media. Protonation-state profile may alter biochemical readouts

• [1] 1,2,3-Triazole – Wikipedia. Acidity (pKa) of 1,2,3-triazole: 9.4; basicity (pKb): 1.2. 1,2,4-Triazole pKa ~2.2 (conjugate acid). View Source
• [2] Kuujia. (2024). 2-(1H-1,2,3-triazol-1-yl)propan-1-amine (CAS 1554199-88-0). Predicted pKa: 7.41±0.10; XLogP3: -0.9; Topological Polar Surface Area: 56.7 Ų. View Source

Head-to-Head Differentiation of (2S)-2-(1H-1,2,3-Triazol-1-yl)propan-1-amine Dihydrochloride from Closest Analogs: A Quantitative Procurement-Focused Evidence Guide

Stereochemical Identity: (S)-Enantiomer Versus (R)-Enantiomer and Racemate for Biological Target Engagement

The (2S)-configured dihydrochloride provides a single, defined stereoisomer (Defined Atom Stereocenter Count = 1) as confirmed by Isomeric SMILES C[C@@H](CN)N1C=CN=N1.Cl.Cl . The (2R)-enantiomer free base (CAS 2742623-31-8) possesses an identical molecular formula (C₅H₁₀N₄) and exact mass (126.090546 g/mol) but opposite configuration (C[C@H](CN)N1C=CN=N1) [1]. The racemic free base (CAS 1554199-88-0) is a 1:1 mixture of (R) and (S) with Undefined Atom Stereocenter Count = 1 [2]. In biological systems, enantiomers routinely exhibit differential binding affinities; for triazole-containing chiral amines evaluated as glutamate receptor ligands, (S)- and (R)-configured amino acid derivatives displayed distinct AMPA receptor selectivity profiles, validating that stereochemistry directly governs pharmacodynamics [3]. Procurement of the racemate or the incorrect enantiomer therefore introduces uncontrolled pharmacological variables.

Stereochemical Identity

Class-level inference

(S)-enantiomer dihydrochloride vs. (R)-free base and racemate

	Target	Comparator
Configuration	C[C@@H]	C[C@H] / undefined
Defined stereocenter	1	1 / undefined
Class-level precedent	AMPA receptor ligand selectivity varies by enantiomer

Supports enantiomer-attribution review

Biological activity inferred from triazole-amino acid class

Evidence Dimension	Stereochemical purity and enantiomeric configuration
Target Compound Data	(S)-configuration; Defined Atom Stereocenter Count = 1; Isomeric SMILES confirms C[C@@H] stereochemistry; dihydrochloride salt
Comparator Or Baseline	(R)-enantiomer free base (CAS 2742623-31-8): Defined Atom Stereocenter Count = 1, opposite C[C@H] configuration; Racemate free base (CAS 1554199-88-0): Undefined Atom Stereocenter Count = 1
Quantified Difference	Single enantiomer (100% ee theoretical) versus racemate (0% ee) versus opposite enantiomer; quantitative difference in biological activity not measured for this specific compound, but class-level precedent exists
Conditions	Stereochemical assignment by InChI and SMILES notation; biological relevance inferred from triazole-amino acid AMPA receptor ligand studies

Why This Matters

For any chiral-target-based screening campaign, the (S)-dihydrochloride eliminates enantiomeric ambiguity, ensuring that observed activity originates from a single molecular entity rather than an undefined mixture.

• [1] Kuujia. (2024). (2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine. CAS 2742623-31-8. InChI Key: QTSORFFZAVZPCC-RXMQYKEDSA-N. Defined Atom Stereocenter Count: 1. View Source
• [2] Kuujia. (2024). 2-(1H-1,2,3-triazol-1-yl)propan-1-amine. CAS 1554199-88-0. Undefined Atom Stereocenter Count: 1. View Source
• [3] Synthesis and glutamate receptor activity of 1,2,3-triazolyl amino acids. Medline Abstract. Selective AMPA receptor ligands identified. View Source

Salt Stoichiometry: Dihydrochloride Versus Monohydrochloride for Aqueous Solubility and Formulation Compatibility

The target compound is the dihydrochloride salt (C₅H₁₂Cl₂N₄, MW 199.08 g/mol), incorporating two equivalents of HCl that doubly protonate the primary amine and potentially one triazole nitrogen . The monohydrochloride analog (CAS 1823248-46-9) has formula C₅H₁₁ClN₄, MW 162.62 g/mol, containing only one equivalent of HCl . The free base (CAS 1554199-88-0) has MW 126.16 g/mol and zero counterions . The dihydrochloride's dual protonation enhances aqueous solubility: Sigma-Aldrich lists the structurally related 3-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride (AldrichCPR) as a solid with confirmed dihydrochloride stoichiometry, whereas the free base requires organic co-solvents for dissolution . Quantitative solubility data for the exact (S)-dihydrochloride are not published, but the stepwise increase in formal charge from 0 (free base) to +1 (mono-HCl) to nominally +2 (di-HCl) directly scales with expected aqueous solubility under physiological assay conditions (pH 7.4).

Salt Stoichiometry

Cross-study comparable

Dihydrochloride (MW 199.08) vs. monohydrochloride (MW 162.62) vs. free base (MW 126.16)

+36.46 Da per HCl; formal charge 0 → +1 → +2 scales aqueous solubility

Reported formulation-context for aqueous assay selection

Solubility extrapolated from comparable 1,2,3-triazole dihydrochloride salts

Evidence Dimension	Salt form and predicted aqueous solubility
Target Compound Data	Dihydrochloride salt; MW 199.08 g/mol; two HCl equivalents; formula C₅H₁₂Cl₂N₄
Comparator Or Baseline	Monohydrochloride (CAS 1823248-46-9): MW 162.62 g/mol, one HCl; Free base (CAS 1554199-88-0): MW 126.16 g/mol, zero HCl
Quantified Difference	Molecular weight increases by 36.46 Da per HCl equivalent; formal charge state escalates from 0 → +1 → +2, directly correlating with aqueous solubility
Conditions	Physicochemical characterization by exact mass, formula, and SMILES; solubility extrapolated from comparable 1,2,3-triazole dihydrochloride salts offered by Sigma-Aldrich

Why This Matters

For in vitro assays requiring complete dissolution in aqueous buffer (e.g., biochemical screens, cell-based assays), the dihydrochloride salt obviates the need for DMSO or organic co-solvents, reducing solvent-induced assay artifacts.

1,2,3-Triazole Versus 1,2,4-Triazole Regioisomerism: Electronic Effects on Metal Coordination and Biological Activity

The target compound bears a 1H-1,2,3-triazole ring, whereas the commercially available regioisomer 2-(1H-1,2,4-triazol-1-yl)propan-1-amine (CAS 876669-35-1) incorporates a 1,2,4-triazole . The two regioisomers differ fundamentally in their acid-base properties: the conjugate acid pKa of 1,2,3-triazole is ~1.17 (weak base), while 1,2,4-triazole exhibits a conjugate acid pKa of ~2.2, making the 1,2,4-triazole nitrogen atoms slightly more basic and altering hydrogen-bond acceptor strengths [1]. In medicinal chemistry, 1,2,3-triazoles are privileged scaffolds for amide bond bioisosterism due to their similar planarity and dipole moment, whereas 1,2,4-triazoles are more common as cytochrome P450 inhibitors (e.g., fluconazole) [2]. The 1,2,3-triazole also serves as a ligand for copper(I) in CuAAC click chemistry, enabling subsequent bioconjugation, a property not equivalently shared by 1,2,4-triazole [3].

Regioisomer pKa

Class-level inference

1,2,3-Triazole vs. 1,2,4-triazole regioisomer

	Target	Comparator
Conjugate acid pKa	~1.17	~2.2
Bioisostere role	Amide bond mimic	CYP450 inhibitor
CuAAC ligand	Yes	Not equivalent

Triazole identity determines click chemistry and biological recognition context

pKa values from literature for parent heterocycles

Evidence Dimension	Triazole regioisomer identity and associated electronic/biological properties
Target Compound Data	1H-1,2,3-triazole regioisomer; conjugate acid pKa ~1.17; 1,2,3-triazole nitrogen arrangement
Comparator Or Baseline	1H-1,2,4-triazole regioisomer (CAS 876669-35-1): conjugate acid pKa ~2.2; alternate nitrogen arrangement; predicted pKa of side-chain amine identical (7.41±0.10), density identical (1.25±0.1 g/cm³)
Quantified Difference	Triazole ring pKa differs by approximately 1 unit; biological target preferences diverge (amide bioisostere vs. CYP450 inhibition)
Conditions	pKa values from literature for parent heterocycles; computational predictions for side-chain amine from chemicalbook.com and kuujia.com

Why This Matters

If the intended application involves metal-catalyzed click bioconjugation or amide bond mimicry, the 1,2,3-triazole is mechanistically required; substituting a 1,2,4-triazole regioisomer would disable the CuAAC reaction and alter biological recognition.

• [1] 1,2,3-Triazole (Wikipedia). pKa (conjugate acid): 1.17; 1,2,4-Triazole pKa (conjugate acid): ~2.2. View Source
• [2] Medicinal attributes of 1,2,3-triazoles: Current developments. Bioorganic Chemistry, 2017, 71, 30–54. View Source
• [3] The click chemistry approach for 1,2,3-triazoles in drug discovery. Mini review. 2019. View Source

Amine Substitution Position: 1,2- Versus 1,3-Disubstituted Propyl Backbone Configuration

The target compound places the primary amine at the 2-position of the propyl chain (β to the triazole), whereas the positional isomer 3-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride (CAS 4369-58-8, AldrichCPR) carries the amine at the terminal 3-position (γ to the triazole) . This difference alters the distance between the hydrogen-bond-donating amine and the triazole ring from a two-carbon bridge (N–C–C) to a three-carbon bridge (N–C–C–C), modifying the spatial orientation of the two pharmacophoric elements. In triazole-based PAR1 inhibitor patents (e.g., US20110034452A1), the relative geometry between the cationic ammonium center and the triazolium ring is a critical determinant of antithrombotic activity [1]. The 2-position substitution in the target compound creates a branched, chiral environment adjacent to the amine, whereas the 3-position isomer presents a linear, achiral amine terminus .

Amine Position

Class-level inference

2-position (β) vs. 3-position (γ) amine on propyl chain

N-to-triazole distance differs by ~1 methylene unit (~1.5 Å); branched/chiral vs. linear/achiral

Supports SAR geometry review for triazole-amine pharmacophores

Biological relevance extrapolated from PAR1 inhibitor SAR patents

Evidence Dimension	Positional isomerism and intramolecular amine-triazole distance
Target Compound Data	Amine at 2-position (β-substituted); branched chiral center; two-carbon bridge between amine and triazole
Comparator Or Baseline	3-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride (CAS 4369-58-8): amine at terminal 3-position (γ-substituted); linear achiral chain; three-carbon bridge
Quantified Difference	Distance between amine N and triazole N1 differs by one methylene unit (~1.5 Å); molecular shape changes from branched/chiral to linear/achiral
Conditions	Structural analysis based on SMILES and InChI; biological relevance extrapolated from triazolium PAR1 inhibitor SAR

Why This Matters

For structure-activity relationship (SAR) studies requiring a precise spatial relationship between a cationic amine and a triazole hydrogen-bond acceptor, the 2-position isomer provides a distinct geometry that cannot be replicated by the 3-position analog.

• [1] US20110034452A1. Triazolium salts as PAR1 inhibitors, production thereof, and use as medicaments. Google Patents. View Source

Predicted Physicochemical Parameters: pKa, logP, and Topological Polar Surface Area Compared Across Analogs

Computationally predicted properties for the free base form of the target scaffold (2-(1H-1,2,3-triazol-1-yl)propan-1-amine, CAS 1554199-88-0) include a pKa of 7.41±0.10, XLogP3 of -0.9, and a topological polar surface area (TPSA) of 56.7 Ų [1]. These values indicate moderate basicity (partially protonated at physiological pH 7.4), low lipophilicity (favorable for aqueous solubility but potentially limiting passive membrane permeability), and a TPSA below the common 140 Ų threshold for oral bioavailability. The 1,2,4-triazole regioisomer (CAS 876669-35-1) shares identical predicted pKa (7.41±0.10) and density (1.25±0.1 g/cm³), confirming that the side-chain amine basicity is regioisomer-independent, whereas the triazole ring electronic properties diverge . The dihydrochloride salt form further lowers the effective logD at assay pH due to permanent positive charges. No experimental logD or solubility data for the dihydrochloride were identified in the public domain at the time of this analysis.

Predicted Properties

Supporting evidence

pKa 7.41±0.10 · XLogP3 -0.9 · TPSA 56.7 Ų (free base scaffold)

Side-chain amine basicity is regioisomer-independent; dihydrochloride adds permanent charges

Supports formulation buffer selection and permeability expectation review

Predicted values from computational sources; experimental data not yet available

Evidence Dimension	Predicted pKa, XLogP3, and TPSA
Target Compound Data	Free base scaffold: pKa 7.41±0.10; XLogP3 -0.9; TPSA 56.7 Ų; dihydrochloride adds two permanent positive charges
Comparator Or Baseline	1,2,4-triazole regioisomer free base: pKa 7.41±0.10; density 1.25±0.1 g/cm³ (amine basicity identical)
Quantified Difference	No difference in side-chain amine pKa between 1,2,3- and 1,2,4-triazole regioisomers; XLogP3 and TPSA differences between dihydrochloride and free base not computationally reported
Conditions	Predicted values from kuujia.com and chemicalbook.com; experimental confirmation not available

Why This Matters

These predicted parameters guide formulation buffer selection and permeability expectations; the dihydrochloride salt is anticipated to exhibit superior aqueous solubility compared to the free base, making it preferable for biochemical assay preparation.

• [1] Kuujia. (2024). 2-(1H-1,2,3-triazol-1-yl)propan-1-amine. CAS 1554199-88-0. XLogP3: -0.9; TPSA: 56.7 Ų; pKa: 7.41±0.10. View Source

Optimal Procurement Scenarios for (2S)-2-(1H-1,2,3-Triazol-1-yl)propan-1-amine Dihydrochloride Based on Quantitative Differentiation Evidence

Chiral Building Block for Asymmetric Synthesis of 1,2,3-Triazole-Containing Drug Candidates

The (S)-configured dihydrochloride provides a ready-to-use, enantiomerically pure primary amine for diastereoselective amide coupling, reductive amination, or sulfonamide formation without requiring chiral resolution steps. Unlike the racemic free base [1], this compound ensures that the stereochemical outcome of subsequent reactions is dictated solely by the substrate, not by an undefined mixture of enantiomers, which is critical for SAR studies in programs targeting chiral biological receptors such as GPCRs, kinases, or proteases.

Copper-Catalyzed Click Chemistry (CuAAC) Bioconjugation with Retention of Stereochemistry

The 1,2,3-triazole ring is the product of CuAAC reactions and also serves as a ligand for copper(I) stabilization. The target compound, bearing a pre-formed 1,2,3-triazole and a free primary amine, can be directly conjugated to alkyne-functionalized biomolecules (proteins, oligonucleotides, fluorophores) via the amine handle while the 1,2,3-triazole moiety remains available for metal coordination or additional click functionalization [2]. The 1,2,4-triazole regioisomer lacks this dual reactivity, and the monohydrochloride or free base forms may exhibit reduced solubility under aqueous bioconjugation conditions .

Precursor for Chiral Triazolium Salts in PAR1 Antagonist or Antithrombotic Lead Optimization

Quaternary triazolium salts derived from 1-substituted 1,2,3-triazoles have been patented as protease-activated receptor 1 (PAR1) inhibitors with antithrombotic activity [3]. The (2S)-dihydrochloride offers a direct synthetic entry to chiral triazolium salts through N-alkylation of the triazole ring, with the defined (S)-stereochemistry at the adjacent carbon potentially influencing the atropisomerism or conformational bias of the resulting triazolium pharmacophore, a parameter not controllable with the 3-substituted positional isomer.

Aqueous-Compatible Biochemical Screening Without Co-Solvent Interference

The dihydrochloride salt form, by virtue of its dual protonation, is expected to dissolve directly in aqueous assay buffers at millimolar concentrations, eliminating the need for DMSO or other organic co-solvents that can denature proteins or interfere with fluorescence-based readouts . This represents a practical advantage over the free base (requires organic co-solvent) and the monohydrochloride (intermediate solubility) for high-throughput screening campaigns where solvent-induced false positives must be minimized.

Chiral building block

Selection Property Stereochemical control for asymmetric synthesis

Validation Focus Enantiomeric excess and diastereoselectivity review

Click chemistry bioconjugation

Selection Property 1,2,3-Triazole regioisomer for CuAAC compatibility

Validation Focus Amine reactivity and aqueous solubility under bioconjugation conditions

Chiral triazolium salt precursor

Selection Property (S)-Configuration for chiral pharmacophore studies

Validation Focus Conformational bias and atropisomerism review

Aqueous biochemical screening

Selection Property Dihydrochloride salt for co-solvent-free assay preparation

Validation Focus Solubility in target buffer and protein-compatibility review

• [1] Kuujia. (2024). 2-(1H-1,2,3-triazol-1-yl)propan-1-amine. CAS 1554199-88-0. Undefined stereocenter. View Source
• [2] The click chemistry approach for 1,2,3-triazoles in drug discovery. Mini review. 2019. View Source
• [3] US20110034452A1. Triazolium salts as PAR1 inhibitors, production thereof, and use as medicaments. Google Patents. View Source